Cas no 1427438-90-1 (4-Bromo-2-fluoro-6-hydroxybenzaldehyde)

• Product Name: 4-Bromo-2-fluoro-6-hydroxybenzaldehyde
• CAS No: 1427438-90-1
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• MDL: MFCD23705560
• CID: 1089042
• PubChem ID: 71721370
• Update Time: 2025-06-15

4-Bromo-2-fluoro-6-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-6-hydroxybenzaldehyde
• AK138916
• HUGAOJJHGWGVDT-UHFFFAOYSA-N
• FCH2330535
• 4-bromo-2-fluoro-6-hydroxy-benzaldehyde
• AX8260521

• MDL： MFCD23705560
• Inchi： 1S/C7H4BrFO2/c8-4-1-6(9)5(3-10)7(11)2-4/h1-3,11H
• InChI Key： HUGAOJJHGWGVDT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C=O)=C(C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Bromo-2-fluoro-6-hydroxybenzaldehyde

Professional Introduction to 4-Bromo-2-fluoro-6-hydroxybenzaldehyde (CAS No. 1427438-90-1)

4-Bromo-2-fluoro-6-hydroxybenzaldehyde (CAS No. 1427438-90-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of aryl aldehydes, characterized by the presence of a benzene ring substituted with bromine, fluorine, and hydroxyl functional groups, as well as an aldehyde group at the fourth position. The combination of these substituents makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The significance of 4-Bromo-2-fluoro-6-hydroxybenzaldehyde lies in its utility as a building block for more complex molecules. Its aromatic structure provides a stable scaffold that can be modified through various chemical reactions, enabling the synthesis of a wide range of derivatives with tailored biological activities. In recent years, there has been growing interest in exploring the pharmacological potential of this compound, particularly in the context of drug discovery and development.

One of the most compelling aspects of 4-Bromo-2-fluoro-6-hydroxybenzaldehyde is its role in the synthesis of pharmacologically active compounds. The presence of both bromine and fluorine atoms on the benzene ring enhances its reactivity, making it an ideal candidate for further functionalization. These substituents are known to influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. For instance, fluorine atoms can improve metabolic stability and oral bioavailability, while bromine atoms can serve as handles for subsequent chemical modifications.

In recent studies, researchers have utilized 4-Bromo-2-fluoro-6-hydroxybenzaldehyde as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease-related pathways. One notable area of research has been its application in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The aldehyde group in this compound allows for condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones that can exhibit potent inhibitory activity against specific kinases.

The structural features of 4-Bromo-2-fluoro-6-hydroxybenzaldehyde also make it valuable in the synthesis of antiviral and antibacterial agents. The hydroxyl group provides a site for hydrogen bonding interactions, which can be critical for binding to viral proteases or bacterial enzymes. Additionally, the bromine and fluorine substituents can modulate the electronic environment around the benzene ring, influencing the compound's ability to interact with biological targets. These properties have been exploited in designing molecules with enhanced efficacy against drug-resistant pathogens.

Another area where 4-Bromo-2-fluoro-6-hydroxybenzaldehyde has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by protein misfolding and aggregation. Small molecules that can inhibit these processes are highly sought after for therapeutic intervention. The ability of 4-Bromo-2-fluoro-6-hydroxybenzaldehyde to undergo further functionalization has allowed researchers to design derivatives that can interact with amyloid-beta plaques or other pathological protein aggregates.

The synthetic versatility of 4-Bromo-2-fluoro-6-hydroxybenzaldehyde extends beyond pharmaceutical applications. It has also been used in materials science and agrochemical research. For example, its derivatives have been explored as precursors for organic semiconductors due to their ability to form stable π-conjugated systems. In agrochemistry, modified versions of this compound have shown potential as herbicides or fungicides by interfering with essential enzymatic pathways in plants and fungi.

The chemical reactivity of 4-Bromo-2-fluoro-6-hydroxybenzaldehyde is further enhanced by its ability to participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the benzene ring, expanding the structural diversity of possible derivatives. Such modifications are often crucial for optimizing biological activity and pharmacokinetic properties.

In conclusion, 4-Bromo-2-fluoro-6-hydroxybenzaldehyde (CAS No. 1427438-90-1) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with applications in medicine, materials science, and agriculture. As research continues to uncover new ways to exploit its synthetic capabilities, this compound is poised to play an increasingly important role in future scientific advancements.